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Identity and Natural Provenance

Acetovanillone is a simple phenolic compound with the chemical name 4-Hydroxy-3-
methoxyacetophenone and the formula CoH1003 [1] [2]. Its structure features a hydroxy group at the para

position and a methoxy group at the meta position on the phenyl ring, attached to a ketone group [3].

This compound was first isolated in 1883 from the roots of Canadian hemp (Apocynum cannabinum) [3]
[2]. It was later identified in 1971 during activity-guided isolation from Picrorhiza kurroa (Kutki), a plant
used in traditional Indian medicine [3]. Other natural sources include species from the Crinum and Sterculia

genera [3].

Extraction, Synthesis, and Analysis

Extraction and Isolation

¢ Classical Maceration: Apocynin can be extracted from plant material like Picrorhiza kurroa roots
using solvents such as ethanol, acetone, ethyl acetate, chloroform, methanol, and hexane [3].
Subsequent phytochemical profiling is often performed using HPLC [3].

¢ Modern Techniques: Microwave-assisted extraction has been employed for related compounds,
suggesting a potential pathway for more efficient apocynin isolation [3].

Chemical Synthesis Apocynin can be synthesized from commercially available precursors through several

laboratory methods [3]:
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¢ From 3-Methoxy-4-hydroxybenzaldehyde (Vanillin): Via a Willgerodt-Kindler reaction or direct
oxidation.

¢ From 2-Methoxy-4-methylphenol (Cresol): Through a Reimer-Tiemann reaction followed by
oxidation.

¢ From Acetoveratrone: Via selective demethylation.

Biosynthesis in Plants In tobacco cell-suspension cultures, an enzyme called acetovanillone synthase
(AVS) catalyzes the synthesis of acetovanillone from feruloyl-CoA in the presence of NAD [4]. This
biosynthesis can be dramatically induced by treating the cultures with methyl jasmonate (MeJa), a plant

stress hormone [4].

Table: Key Chemical and Physical Properties of Acetovanillone

Property Description / Value

Chemical Formula CoH1003 [1]

Molar Mass 166.17-166.18 g/mol [1] [2]

Melting Point 115 °C [2]

Solubility Soluble in hot water, alcohol, DMSO, DMF; insoluble in cold water [3] [2]
Stability Stable for 12 months when stored below -20°C [3]

Common Purity Typically >95-98% for research purposes [3]

Pharmacological Activities and Mechanisms

Apocynin's primary mechanism is the inhibition of the NADPH oxidase (NOX) complex, a major source
of reactive oxygen species (ROS) in various cell types [2]. Its effects are pleiotropic, targeting multiple

signaling pathways.
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Simplified diagram of Apocynin's core anti-inflammatory action via NADPH oxidase inhibition.

Key Pharmacological Properties:

¢ Antioxidant: Directly inhibits NADPH oxidase, reducing superoxide production [3] [2].

e Anti-inflammatory: Suppresses key pro-inflammatory factors and pathways, including NF-kB, iNOS,
TNF-a, IL-6, and p38 MAPK [3] [5].

e Cardioprotective: Mitigates oxidative stress and inflammation in various models of cardiotoxicity [6]
[7].

¢ Neuroprotective: Demonstrates potential in neurodegenerative disease models by reducing
oxidative stress in brain tissue [3].

e Anticancer: Shows activity against various cancer cell lines, including lung carcinoma and hepatic
carcinoma [3].
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Experimental Protocols and Preclinical Evidence

Robust experimental models have established efficacy and elucidated mechanisms of action.

Protocol: Cardioprotection Model (Cadmium-Induced Toxicity)

¢ Objective: To investigate the protective effects of acetovanillone against cadmium-induced
cardiotoxicity [6].
e Animal Model: Male Wistar rats.
e Dosing:
o Cadmium Chloride (CdCI2): Single dose of 2 mg/kg, intraperitoneally, on day 5 to induce
toxicity [6].
o Acetovanillone (ACET): 25 mg/kg, orally, for 10 days [6].
o Positive Control (Carvedilol - CV): 10 mg/kg, orally, for 10 days [6].
¢ Endpoint Measurements:
o Serum Biomarkers: CK-MB, LDH, AST, ALP, Troponin-I [6].
o Oxidative Stress Markers: Cardiac tissue levels of GSH, SOD, MDA, NADPH oxidase [6].
o Molecular Pathways: Protein/mRNA expression of Nrf2, HO-1, SIRT1, KEAP-1, FOXO-3,
TLR4, NF-kB, RIPK1/RIPK3/MLKL [6].
o Histopathology: Heart tissue examination [6].

Key Findings from Preclinical Studies Table: Summary of Key In Vivo Study Results

Apocynin
Study Model Dose & Key Outcomes Proposed Mechanism
Route
Cadmium-induced 25 mg/kg, LCK-MB, Troponin-l, Upregulation of KEAP-
Cardiotoxicity [6] oral, 10 LDH; 1Oxidative stress; 1/Nrf2/HO-1 & SIRT1/FOXO-3;
days INecroptosis markers Downregulation of TLR4/NF-kB
& RIPK1/RIPK3/MLKL
Cyclophosphamide- 100 mg/kg, {Cardiac function Activation of PI3K/Akt/mTOR
Induced Cardiotoxicity oral, 10 biomarkers; (Lipid and Nrf2 signaling; Inhibition of
[7] days peroxidation; Keapl
tAntioxidants (GSH,
SOD)
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Apocynin

Study Model Dose & Key Outcomes Proposed Mechanism
Route

Diabetic Complications  5-25 mg/kg Attenuated NADPH oxidase inhibition;

[3] (various cardiomyopathy and Reduced ROS and inflammation
studies) nephropathy

Pharmacokinetics, Derivatives, and Future Outlook

Pharmacokinetics and Bioavailability A study in CD1 mice showed that apocynin, after a 5 mg/kg
intravenous dose, had a very short plasma half-life of 0.05 hours and a high clearance rate [3]. It was
distributed to various tissues, including the liver, heart, and brain, though its concentration in the brain was

less than 8% of that in the blood, indicating low blood-brain barrier penetration [3].

Derivatives and Formulation Strategies To overcome limitations like low bioavailability, several

approaches are being explored [3]:

e Chemical Derivatives: Diapocynin (a dimeric form) and nitroapocynin.

e Advanced Drug Delivery: Chitosan-based solid-lipid nanoparticles and PLGA nanomedicine
tailored with galactosylated chitosan have shown promise in enhancing bioavailability and enabling
targeted delivery [3].

Future Prospects and Patents Recent patents highlight ongoing interest, particularly for neurological
disorders. One patent covers the use of an apocynin dimer analogue derivative for preparing medicaments
to prevent and treat Parkinson's disease [3]. Future research must focus on clinical trials to firmly establish

safety, efficacy, and optimal dosing in humans [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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